Cas no 1806608-23-0 (Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate
• CAS No: 1806608-23-0
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4949968
• Update Time: 2025-06-13

Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H13BrF2O3/c1-17-11(16)9-7-8(3-2-6-13)4-5-10(9)18-12(14)15/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： MGXLPJPEWJWOSQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C(=O)OC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate

Recent Advances in the Study of Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate (CAS: 1806608-23-0)

The compound Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate (CAS: 1806608-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and bromopropyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel anti-inflammatory agents. Researchers have demonstrated that the difluoromethoxy group enhances the metabolic stability of the molecule, while the bromopropyl side chain allows for further functionalization, making it a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting key inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate has also been investigated for its potential in oncology. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of specific kinases involved in cell proliferation, as reported in a recent preprint on bioRxiv. These findings underscore the compound's potential as a scaffold for designing targeted cancer therapies.

The synthesis and optimization of Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate have also been a focal point of recent research. A team from the University of Cambridge recently developed a more efficient synthetic route that reduces the number of steps and improves overall yield. This advancement, detailed in a 2023 issue of Organic Process Research & Development, is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of Methyl 5-(3-bromopropyl)-2-(difluoromethoxy)benzoate. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation. Researchers are optimistic that with further optimization, this molecule could pave the way for new therapeutic options in inflammation and oncology.